Cas no 54212-28-1 (Pyridinium, 3-carboxy-1-methoxy-, perchlorate)

• Product Name: Pyridinium, 3-carboxy-1-methoxy-, perchlorate
• CAS No: 54212-28-1
• MF: C₇H₈ClNO₇
• MW: 253.593921661377
• CID: 355172
• PubChem ID: 12607138
• Update Time: 2025-05-21

Pyridinium, 3-carboxy-1-methoxy-, perchlorate Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 3-carboxy-1-methoxy-, perchlorate
• 1-methoxypyridin-1-ium-3-carboxylic acid,perchlorate
• 54212-28-1
• 3-Carboxy-1-methoxypyridin-1-ium perchlorate
• DTXSID70504207
• 1-methoxypyridin-1-ium-3-carboxylic acid;perchlorate

• Inchi： 1S/C7H7NO3.ClO4/c1-11-8-4-2-3-6(5-8)7(9)10;2-1(3,4)5/h2-5H,1H3;/q;-1/p+1
• InChI Key： NSCVKOQBKCZVKH-UHFFFAOYSA-O
• SMILES： [Cl+3]([O-])([O-])([O-])[O-].O(C)[N+]1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 252.99894
• Monoisotopic Mass: 252.9989293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 124.68

Additional information on Pyridinium, 3-carboxy-1-methoxy-, perchlorate

Comprehensive Overview of Pyridinium, 3-carboxy-1-methoxy-, perchlorate (CAS No. 54212-28-1)

Pyridinium, 3-carboxy-1-methoxy-, perchlorate (CAS No. 54212-28-1) is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis, material science, and pharmaceutical research. This compound, characterized by its unique pyridinium core and perchlorate counterion, exhibits properties that make it valuable for a variety of applications. Its molecular structure, featuring a 3-carboxy substituent and a 1-methoxy group, contributes to its reactivity and solubility, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for high-purity organic intermediates like Pyridinium, 3-carboxy-1-methoxy-, perchlorate has surged, driven by advancements in drug discovery and material engineering. Researchers are particularly interested in its potential role in catalysis and ionic liquid formulations, where its stability and ionic nature offer distinct advantages. The compound's CAS No. 54212-28-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics in the context of Pyridinium, 3-carboxy-1-methoxy-, perchlorate is its application in green chemistry. As industries shift toward sustainable practices, this compound's potential as a biodegradable catalyst or eco-friendly solvent has been explored. Its carboxy and methoxy functional groups enable it to participate in green synthetic pathways, reducing the need for hazardous reagents. This aligns with the growing trend of environmentally friendly chemical processes, a hot topic among researchers and policymakers.

Another area of interest is the compound's role in pharmaceutical intermediates. The pyridinium moiety is a common scaffold in drug design, particularly for antimicrobial and anti-inflammatory agents. The 3-carboxy-1-methoxy substitution pattern enhances its binding affinity to biological targets, making it a promising candidate for medicinal chemistry applications. Searches for CAS 54212-28-1 often correlate with queries about novel drug synthesis and bioactive molecules.

From a technical perspective, the synthesis and handling of Pyridinium, 3-carboxy-1-methoxy-, perchlorate require careful consideration of its physicochemical properties. Its perchlorate component, while stable under controlled conditions, necessitates adherence to safe laboratory practices. This aspect is frequently addressed in chemical safety forums and research guidelines, highlighting the importance of proper storage and handling protocols.

In the realm of material science, this compound has been investigated for its potential in ionic liquids and conductive polymers. Its ability to form stable ionic pairs with various cations makes it a candidate for energy storage devices, such as supercapacitors and batteries. This connection to renewable energy technologies has further boosted its visibility in scientific literature and patent filings.

To summarize, Pyridinium, 3-carboxy-1-methoxy-, perchlorate (CAS No. 54212-28-1) is a multifaceted compound with applications spanning pharmaceuticals, green chemistry, and advanced materials. Its unique structural features and reactivity profile continue to inspire innovation across multiple disciplines. As research progresses, this compound is likely to remain a focal point for scientists seeking sustainable and high-performance chemical solutions.